Cas no 2137681-68-4 (1H-Pyrazole-4-methanamine, 3-(5-fluoro-2-furanyl)-1-methyl-)

• Product Name: 1H-Pyrazole-4-methanamine, 3-(5-fluoro-2-furanyl)-1-methyl-
• CAS No: 2137681-68-4
• MF: C₉H₁₀FN₃O
• MW: 195.193604946136
• CID: 5263087
• Update Time: 2025-07-21

1H-Pyrazole-4-methanamine, 3-(5-fluoro-2-furanyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanamine, 3-(5-fluoro-2-furanyl)-1-methyl-

• Inchi： 1S/C9H10FN3O/c1-13-5-6(4-11)9(12-13)7-2-3-8(10)14-7/h2-3,5H,4,11H2,1H3
• InChI Key： YPMXLAIYLPEMAQ-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CN)C(C2=CC=C(F)O2)=N1

Additional information on 1H-Pyrazole-4-methanamine, 3-(5-fluoro-2-furanyl)-1-methyl-

Comprehensive Overview of 1H-Pyrazole-4-methanamine, 3-(5-fluoro-2-furanyl)-1-methyl- (CAS No. 2137681-68-4)

The compound 1H-Pyrazole-4-methanamine, 3-(5-fluoro-2-furanyl)-1-methyl- (CAS No. 2137681-68-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core substituted with a fluoro-furanyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel therapeutics, given the increasing demand for fluorinated heterocycles in drug discovery.

In recent years, the search for bioactive pyrazole derivatives has surged, driven by their versatility in medicinal chemistry. The presence of a fluoro substituent in this compound enhances its metabolic stability and binding affinity, traits highly sought after in the development of targeted therapies. This aligns with current trends in precision medicine, where small-molecule inhibitors are designed to interact with specific biological pathways. The compound’s CAS No. 2137681-68-4 is frequently queried in scientific databases, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, 1H-Pyrazole-4-methanamine, 3-(5-fluoro-2-furanyl)-1-methyl- exemplifies the growing importance of fluorinated heteroaromatics. Fluorine incorporation is a hot topic in organic synthesis, as it often improves pharmacokinetic properties. The furanyl-pyrazole scaffold is also notable for its role in agrochemicals, where such structures are explored for their pesticidal activity. This dual applicability in pharmaceuticals and agriculture underscores the compound’s broad utility.

Another area of interest is the compound’s potential in central nervous system (CNS) drug development. The fluoro-furanyl moiety may facilitate blood-brain barrier penetration, a critical factor for neurological therapeutics. With neurodegenerative diseases like Alzheimer’s and Parkinson’s on the rise, researchers are actively screening similar compounds for neuroprotective effects. This context makes CAS No. 2137681-68-4 a valuable subject for preclinical studies.

Environmental and regulatory considerations also play a role in the compound’s profile. Unlike many halogenated compounds, this molecule is designed with selectivity in mind, minimizing off-target effects. This aligns with the industry’s shift toward greener chemistry and sustainable practices. As such, its synthesis and application are often discussed in forums focused on eco-friendly chemical innovation.

In summary, 1H-Pyrazole-4-methanamine, 3-(5-fluoro-2-furanyl)-1-methyl- (CAS No. 2137681-68-4) represents a convergence of multiple research priorities: fluorine chemistry, heterocyclic diversity, and therapeutic potential. Its study is likely to expand as scientists uncover new ways to harness its properties for advanced applications.